6-(3-Methylphenoxy)hexan-2-one
Description
6-(3-Methylphenoxy)hexan-2-one is an ether-substituted ketone with a hexan-2-one backbone and a 3-methylphenoxy group at the sixth carbon (Ref: 10-F542793 in ). Its structure combines the reactivity of a ketone with the aromatic and steric properties of a substituted phenoxy group.
Properties
IUPAC Name |
6-(3-methylphenoxy)hexan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2/c1-11-6-5-8-13(10-11)15-9-4-3-7-12(2)14/h5-6,8,10H,3-4,7,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JITXAIQJCYDQFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCCCC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key Observations :
- Thioether analogs (e.g., 6-(Benzylthio)hexan-2-one) may exhibit reduced polarity and higher oxidation susceptibility compared to the oxygen-based ether in the target compound .
- Amino-substituted derivatives (e.g., 6-(dimethylamino)hexan-2-one) likely have enhanced water solubility under acidic conditions due to protonation, unlike the hydrophobic phenoxy group .
Physicochemical Properties
*Data inferred from structural analogs where direct evidence is unavailable.
Key Observations :
- The 3-methylphenoxy group increases molecular weight and likely reduces volatility compared to hexan-2-one.
- Camphor’s rigid bicyclic structure results in a higher melting point and lower solubility than linear ketones .
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